4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide

• CAS RN: 15295-13-3
• Molecular Formula: C14H10N2O3S
• Molecular Weight: 286.31 g/mol
• IUPAC Name: 4,6-diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide
• InChI: InChI=1S/C14H10N2O3S/c17-20(18)16-13(11-7-3-1-4-8-11)15-14(19-20)12-9-5-2-6-10-12/h1-10H
• InChI Key: YUHPJKQTCHNPCH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NS(=O)(=O)OC(=N2)C3=CC=CC=C3
• synonyms: 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide

Description

4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide, also known as DPTD, is a heterocyclic compound that has gained attention in scientific research for its potential applications in various fields. This compound has a unique structure that makes it interesting for researchers to investigate its properties and potential uses.

Mechanism Of Action

The mechanism of action of 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide is not fully understood, but it is believed to work by inhibiting the growth of microorganisms. It has been shown to inhibit the activity of enzymes involved in the synthesis of cell walls and nucleic acids in microorganisms.

Biochemical And Physiological Effects

4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has been found to have a low toxicity profile and does not cause any significant biochemical or physiological effects in humans. However, further studies are needed to determine its long-term effects on human health.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide in lab experiments is its low toxicity profile, which makes it safe for use in cell cultures and animal studies. However, its limited solubility in water can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for the use of 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide in scientific research. Some of these include:
1. Development of new drugs: 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has shown promising results as an antibacterial, antifungal, and antiviral agent, making it a potential candidate for the development of new drugs.
2. Agricultural applications: 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has been shown to have insecticidal properties, making it a potential candidate for use in agriculture to control pests.
3. Environmental applications: 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has been found to have the ability to remove heavy metals from contaminated water sources, making it a potential candidate for use in environmental remediation.
4. Material science: 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has unique structural properties that make it interesting for use in the development of new materials, such as sensors and electronic devices.
In conclusion, 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide is a heterocyclic compound that has gained attention in scientific research for its potential applications in various fields. Its unique structure and properties make it an interesting candidate for further investigation, and its low toxicity profile makes it safe for use in lab experiments. Further research is needed to fully understand its mechanism of action and potential uses in various fields.

Synthesis Methods

The synthesis of 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide involves the reaction of 2-aminobenzenesulfonamide with benzil in the presence of concentrated sulfuric acid. This reaction produces 4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide as a white crystalline solid with a melting point of 276-278 °C.

Scientific Research Applications

4,6-Diphenyl-1,2,3,5-oxathiadiazine 2,2-dioxide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs.